![molecular formula C13H13NO3 B3147797 4-Hydroxy-8-(propan-2-yl)quinoline-3-carboxylic acid CAS No. 63136-17-4](/img/structure/B3147797.png)
4-Hydroxy-8-(propan-2-yl)quinoline-3-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is unique due to its roles in natural and synthetic chemistry and its biological and pharmacological activities . It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .Chemical Reactions Analysis
The chemical reactions of this compound are unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities . The chemistry of quinoline-2,4-diones is unique due to their roles in natural and synthetic chemistry and their biologically and pharmacological activities .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a melting point of 277-279°C . The IR spectrum shows peaks at 3456–2644 (br, acid-OH.), 2938 (C-H str.), 2848 (C-H str.), 1709 (acidic C=O), 1630 (imine C=N), 1585 (aromatic C=C) .Scientific Research Applications
- Role of 4HPCA : 4HPCA binds to EGFR, enhancing EGFR signaling. This interaction can influence cellular responses and impact cancer progression, wound healing, and tissue regeneration .
- Potential Applications : Investigating 4HPCA as a novel antibacterial agent could lead to the development of new antibiotics .
- Research Opportunities : Further exploration of its anti-inflammatory properties could yield therapeutic insights .
- Applications : It might be useful in preventing oxidative stress-related diseases or as an ingredient in cosmetic formulations .
- Biomedical Applications : Research could explore its potential as a metal chelator for drug delivery or imaging agents .
Epidermal Growth Factor Receptor (EGFR) Modulation
Antibacterial Properties
Anti-Inflammatory Effects
Antioxidant Potential
Metal Chelation
Synthetic Building Block
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 4-Hydroxy-8-(propan-2-yl)quinoline-3-carboxylic acid (4HPCA) is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a transmembrane protein found on the surface of cells and plays a crucial role in regulating cell proliferation, differentiation, and migration .
Mode of Action
4HPCA binds to EGFR, enhancing its signaling . This binding induces a conformational change in the receptor, activating downstream signaling pathways . The activation of these pathways leads to the activation of genes involved in cell proliferation, differentiation, and migration .
Biochemical Pathways
The binding of 4HPCA to EGFR activates several downstream signaling pathways. These pathways are responsible for various cellular responses, including cell proliferation, differentiation, and migration
Result of Action
4HPCA has been shown to inhibit tumor growth and reduce cancer markers in preclinical models of cancer . This suggests that the compound’s action at the molecular and cellular level could have potential therapeutic applications in cancer treatment.
properties
IUPAC Name |
4-oxo-8-propan-2-yl-1H-quinoline-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO3/c1-7(2)8-4-3-5-9-11(8)14-6-10(12(9)15)13(16)17/h3-7H,1-2H3,(H,14,15)(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGDOGYITTVCUJA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC2=C1NC=C(C2=O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801207998 | |
Record name | 4-Hydroxy-8-(1-methylethyl)-3-quinolinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801207998 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-8-(propan-2-yl)quinoline-3-carboxylic acid | |
CAS RN |
63136-17-4 | |
Record name | 4-Hydroxy-8-(1-methylethyl)-3-quinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=63136-17-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxy-8-(1-methylethyl)-3-quinolinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801207998 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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